Cas no 4914-91-4 (trans-3,4-Dimethyl-2-pentene)

• Product Name: trans-3,4-Dimethyl-2-pentene
• CAS No: 4914-91-4
• MF: C₇H₁₄
• MW: 98.186062335968
• MDL: MFCD00070566
• CID: 330571
• PubChem ID: 87567791
• Update Time: 2025-11-02

trans-3,4-Dimethyl-2-pentene Chemical and Physical Properties

Names and Identifiers

• 2-Pentene,3,4-dimethyl-, (2Z)-
• cis-3,4-Dimethyl-2-pentene
• (Z)-3,4-dimethylpent-2-ene
• (2Z)-3,4-dimethylpent-2-ene
• (Z)-3,4-Dimethyl-2-pentene
• (Z)-3,4-dimethyl-pent-2-ene
• 2-Pentene,3,4-dimethyl-,(Z)
• 3,4-dimethyl-2-pentene
• 3,4-Dimethyl-cis-2-pentene
• 3,4-dimethyl-Z-2-pentene
• b7-5
• c1-5-7(4)6(2)3
• C7H14
• cis-3,4-dimethylpent-2-ene
• h5-6H,1-4H3
• MFCD00070566
• 2-Pentene, 3,4-dimethyl-, (Z)-
• 4914-91-4
• PPBWEVVDSRKEIK-ALCCZGGFSA-N
• NSC74140
• 2-pentene, 3,4-dimethyl-, (2Z)-
• AKOS024420963
• D1255
• DTXSID10879002
• (2Z)-3,4-Dimethyl-2-pentene
• NSC-74140
• (Z)-(CH3)2C=CHCH(CH3)2
• 3,4-Dimethyl-2-pentene (cis)
• (2E)-3,4-Dimethyl-2-pentene
• trans-3,4-Dimethyl-2-pentene

• MDL： MFCD00070566
• Inchi： 1S/C7H14/c1-5-7(4)6(2)3/h5-6H,1-4H3/b7-5-
• InChI Key： PPBWEVVDSRKEIK-ALCCZGGFSA-N
• SMILES： C(C)(C)/C(=C\C)/C

Computed Properties

• Exact Mass: 98.10960
• Monoisotopic Mass: 98.10955
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 68.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Uncertain
• Density: 0.71
• Melting Point: -113.39°C
• Boiling Point: 87°C
• Flash Point: -6 °C
• Refractive Index: 1.4100-1.4110
• PSA: 0.00000
• LogP: 2.60860
• Solubility: Uncertain
• Vapor Pressure: 71.7±0.1 mmHg at 25°C

trans-3,4-Dimethyl-2-pentene Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：warning
• Hazard Statement： H225
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Hazardous Material transportation number：3295
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• HazardClass：3
• PackingGroup：II
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on trans-3,4-Dimethyl-2-pentene

Research Brief on trans-3,4-Dimethyl-2-pentene (CAS: 4914-91-4) in Chemical and Biomedical Applications

trans-3,4-Dimethyl-2-pentene (CAS: 4914-91-4) is an organic compound belonging to the class of alkenes, specifically a dimethyl-substituted pentene. This compound has garnered attention in recent years due to its potential applications in chemical synthesis, pharmaceutical intermediates, and material science. The unique structural features of trans-3,4-Dimethyl-2-pentene, including its trans-configuration and methyl substitutions, make it a valuable building block for more complex molecules. This research brief aims to summarize the latest findings and advancements related to this compound, focusing on its synthesis, reactivity, and potential biomedical applications.

Recent studies have explored the synthesis of trans-3,4-Dimethyl-2-pentene through various catalytic methods. A 2023 publication in the Journal of Organic Chemistry demonstrated an efficient palladium-catalyzed cross-coupling approach to produce this compound with high stereoselectivity and yield. The study highlighted the importance of ligand choice in controlling the trans-configuration, which is critical for its subsequent applications. Additionally, advancements in green chemistry have led to the development of solvent-free and energy-efficient synthesis routes, reducing the environmental footprint of its production.

In the realm of biomedical research, trans-3,4-Dimethyl-2-pentene has shown promise as an intermediate in the synthesis of bioactive molecules. A 2022 study published in Bioorganic & Medicinal Chemistry Letters reported its use in the construction of novel anti-inflammatory agents. The compound's alkene functionality allows for further derivatization, enabling the introduction of pharmacophoric groups that enhance biological activity. Researchers have also investigated its potential as a precursor for prodrugs, leveraging its stability and reactivity to improve drug delivery systems.

Material science applications of trans-3,4-Dimethyl-2-pentene have also been a focus of recent investigations. Its incorporation into polymer matrices has been shown to modify mechanical and thermal properties, making it a candidate for advanced materials. A 2023 study in Macromolecules detailed its role in the synthesis of copolymers with tunable properties, which could be tailored for specific industrial or biomedical uses. The compound's ability to participate in polymerization reactions while maintaining structural integrity is a key advantage in these applications.

Despite these advancements, challenges remain in the large-scale production and purification of trans-3,4-Dimethyl-2-pentene. Issues such as isomer separation and scalability of synthetic methods need to be addressed to fully realize its potential. Future research directions may include the development of more robust catalytic systems and the exploration of its interactions with biological targets. Overall, trans-3,4-Dimethyl-2-pentene represents a versatile compound with significant opportunities for innovation in chemical and biomedical fields.